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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 10-
hydroxygeraniol, a key intermediate in the biosynthesis of terpenoid indole alkaloids. The
document details its Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data,
the experimental protocols for its synthesis and characterization, and its position within the
broader biosynthetic pathway leading to valuable pharmaceutical compounds.

Nomenclature Clarification

It is important to note that the compound commonly referred to as 10-hydroxygeraniol is more
formally named (2E,6E)-2,6-dimethylocta-2,6-diene-1,8-diol. In much of the recent scientific
literature and chemical databases, the preferred IUPAC name is 8-hydroxygeraniol[1][2]. This
guide will use the names interchangeably, with a preference for 8-hydroxygeraniol where clarity
is required, to reflect the existing literature. PubChem lists "10-hydroxygeraniol” as a
synonym for this compound[2][3][4].

Spectroscopic Data
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The following tables summarize the key quantitative spectroscopic data for 8-hydroxygeraniol
(10-hydroxygeraniol).

Nuclear Magnetic Resonance (NMR) Data

The *H and 13C NMR data for 8-hydroxygeraniol were recorded in Chloroform-d (CDCIs3) on a
500 MHz and 125 MHz spectrometer, respectively[5].

Table 1: *H NMR Spectroscopic Data for 8-Hydroxygeraniol (500 MHz, CDCI3)[5]

Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

5.41-5.34 m - H2, H6

4.14 d 6.9 H1

3.98 s - H8

2.17 dt 75,71 H4

2.09-2.04 m - H5

1.67 S - CHs at C2

1.65 S - CHs at C6

1.44 brs - OH

Table 2: 13C NMR Spectroscopic Data for 8-Hydroxygeraniol (125 MHz, CDCIs)[5]
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Chemical Shift (8) ppm Assighment
139.1 C2

135.3 C6

125.6 C3

123.9 C7

68.9 Ci

59.4 C8

39.1 C4

25.8 C5

16.3 CHs at C2
13.8 CHs at C6

Mass Spectrometry (MS) Data

High-resolution mass spectrometry provides an accurate mass measurement, confirming the
elemental composition of the molecule.

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for 8-Hydroxygeraniol[5]

lon Calculated m/z Found m/z Molecular Formula

[M+H]* 171.1380 171.1375 C10H1902"

Biosynthetic Pathway of 10-Hydroxygeraniol

10-Hydroxygeraniol is a pivotal intermediate in the biosynthesis of secologanin, a precursor to
a wide array of terpenoid indole alkaloids with significant pharmaceutical applications[1]. The
pathway begins with geraniol, which is hydroxylated to form 10-hydroxygeraniol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12755756/docs?utm_src=pdf-body-img#spectroscopic-and-biosynthetic-profile-of-10-hydroxygeraniol-a-technical-guide
https://www.benchchem.com/product/b12755756?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/8-Hydroxygeraniol
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxygeraniol
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxygeraniol
https://pubchem.ncbi.nlm.nih.gov/compound/10-Hydroxygeraniol
https://pubchem.ncbi.nlm.nih.gov/compound/13619433
https://pubchem.ncbi.nlm.nih.gov/compound/13619433
https://pmc.ncbi.nlm.nih.gov/articles/PMC6508077/
https://www.benchchem.com/product/b12755756/docs#spectroscopic-and-biosynthetic-profile-of-10-hydroxygeraniol-a-technical-guide
https://www.benchchem.com/product/b12755756/docs#spectroscopic-and-biosynthetic-profile-of-10-hydroxygeraniol-a-technical-guide
https://www.benchchem.com/product/b12755756/docs#spectroscopic-and-biosynthetic-profile-of-10-hydroxygeraniol-a-technical-guide
https://www.benchchem.com/product/b12755756/docs#spectroscopic-and-biosynthetic-profile-of-10-hydroxygeraniol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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